Cas no 58521-49-6 (Boc-Sta-Oh)

• Product Name: Boc-Sta-Oh
• CAS No: 58521-49-6
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• MDL: MFCD00063180
• CID: 367330
• Update Time: 2025-06-14

Boc-Sta-Oh Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid
• (3S,4S)-4-(Boc-amino)-3-hydroxy-6-methyl-heptanoic acid
• Boc-(3S,4S)Sta-OH
• BOC-STA-OH
• BOC-STATIN
• Boc-statine
• Boc-Statine<br>((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid)
• Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, (3S,4S)-
• (3S,4S)-N-(tert-butoxycarbonyl)-4-amino-3-hydroxy-6-methylheptanoic acid
• AmbotzBAA1320
• Boc-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
• Boc-Sta(3S,4S)-OH
• N-(tert-butoxycarbonyl)statine
• N-Boc-statine
• N-tert-butoxycarbonyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
• RW3463
• N-tert-Butoxycarbonyl-(3S,4S)-statine
• Boc-Sta-Oh

• MDL： MFCD00063180
• Inchi： 1S/C13H25NO5/c1-8(2)6-9(10(15)7-11(16)17)14-12(18)19-13(3,4)5/h8-10,15H,6-7H2,1-5H3,(H,14,18)(H,16,17)/t9-,10-/m0/s1
• InChI Key： KJIQRHBVNGRPCO-UWVGGRQHSA-N
• SMILES： O[C@@H](CC(=O)O)[C@H](CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-120 ºC
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 95.86000
• LogP: 2.15230

Boc-Sta-Oh Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Sta-Oh

Comprehensive Overview of Boc-Sta-Oh (CAS No. 58521-49-6): Applications and Innovations in Peptide Synthesis

Boc-Sta-Oh (CAS No. 58521-49-6), a protected amino acid derivative, is a critical building block in peptide synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group and a statine (Sta) residue, making it invaluable for designing protease inhibitors and bioactive peptides. Its unique structure enables precise control over peptide chain elongation, addressing key challenges in drug discovery, such as peptide stability and target specificity.

In recent years, the demand for Boc-Sta-Oh has surged due to its role in developing antiviral therapies and enzyme inhibitors. Researchers are leveraging its properties to combat diseases like COVID-19, where protease inhibitors are pivotal. This aligns with the growing interest in peptide-based therapeutics, a trending topic in biomedical forums and search queries like "peptide drugs for viral infections" or "Boc-protected amino acids in drug design".

The compound’s versatility extends to solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Its Boc group ensures compatibility with acid-labile linkers, a feature frequently highlighted in search terms such as "Boc vs. Fmoc in SPPS". Moreover, Boc-Sta-Oh is instrumental in synthesizing renin inhibitors, addressing hypertension—a global health concern. This connection to cardiovascular research enhances its relevance in academic and industrial settings.

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